Cas no 1220019-85-1 (N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride)

• Product Name: N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride
• CAS No: 1220019-85-1
• MF: C₁₄H₂₄Cl₂N₂
• MW: 291.259761810303
• CID: 4687823
• Update Time: 2025-10-30

N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-BENZYL-N-ETHYL-3-PIPERIDINAMINE DIHYDROCHLORIDE
• N-benzyl-N-ethylpiperidin-3-amine dihydrochloride
• N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride

• Inchi： 1S/C14H22N2.2ClH/c1-2-16(14-9-6-10-15-11-14)12-13-7-4-3-5-8-13;;/h3-5,7-8,14-15H,2,6,9-12H2,1H3;2*1H
• InChI Key： HANFHSPHDXDODT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC)(CC1C=CC=CC=1)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride

Recent Advances in the Study of N-Benzyl-N-ethyl-3-piperidinamine Dihydrochloride (CAS: 1220019-85-1)

N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride (CAS: 1220019-85-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidinamine backbone, has been explored for its potential applications in drug discovery, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its pharmacological properties, synthesis optimization, and therapeutic potential, making it a subject of interest for researchers and industry professionals alike.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications. The study highlighted the compound's affinity for sigma-1 and sigma-2 receptors, suggesting its potential as a modulator in neurodegenerative diseases and psychiatric disorders. The findings were supported by in vitro and in vivo assays, demonstrating promising results in animal models of depression and anxiety.

Another significant development was reported in a preprint article on bioRxiv, where researchers explored the structural analogs of N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride to enhance its pharmacokinetic properties. The study utilized computational modeling and molecular docking to predict the binding interactions of the compound with various CNS targets. The results indicated that slight modifications to the benzyl or ethyl groups could significantly improve the compound's blood-brain barrier permeability and metabolic stability. These insights are expected to guide future drug design efforts aimed at developing more effective therapeutics.

In addition to its CNS applications, N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride has also been investigated for its role in cancer research. A recent patent application disclosed its use as a potential adjuvant in chemotherapy, owing to its ability to sensitize cancer cells to conventional treatments. The patent described preliminary findings from cell culture studies, where the compound exhibited synergistic effects with cisplatin and doxorubicin, leading to enhanced apoptosis in tumor cells. These findings open new avenues for combinatorial therapies in oncology.

Despite these advancements, challenges remain in the clinical translation of N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on conducting comprehensive safety and efficacy evaluations in preclinical models, with the aim of advancing the compound to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development timeline.

In conclusion, N-Benzyl-N-ethyl-3-piperidinamine dihydrochloride (CAS: 1220019-85-1) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties and potential therapeutic applications underscore the importance of continued research. Future studies should prioritize optimizing its chemical structure, elucidating its mechanism of action, and validating its efficacy in human trials. The compound's versatility makes it a valuable asset in the pursuit of novel treatments for CNS disorders and cancer.